Cas no 2137484-38-7 (1-Piperidineethanol, α-[2-(1-hydroxycyclobutyl)ethyl]-)

• Product Name: 1-Piperidineethanol, α-[2-(1-hydroxycyclobutyl)ethyl]-
• CAS No: 2137484-38-7
• MF: C₁₃H₂₅NO₂
• MW: 227.343104124069
• CID: 5276502
• PubChem ID: 165445271
• Update Time: 2025-06-28

1-Piperidineethanol, α-[2-(1-hydroxycyclobutyl)ethyl]- Chemical and Physical Properties

Names and Identifiers

• 1-Piperidineethanol, α-[2-(1-hydroxycyclobutyl)ethyl]-
• 2137484-38-7
• 1-[3-hydroxy-4-(piperidin-1-yl)butyl]cyclobutan-1-ol
• EN300-694406

• Inchi： 1S/C13H25NO2/c15-12(5-8-13(16)6-4-7-13)11-14-9-2-1-3-10-14/h12,15-16H,1-11H2
• InChI Key： OACALDJPRWWOCW-UHFFFAOYSA-N
• SMILES： OC1(CCC(CN2CCCCC2)O)CCC1

Computed Properties

• Exact Mass: 227.188529040g/mol
• Monoisotopic Mass: 227.188529040g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 210
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 43.7Ų

Experimental Properties

• Density: 1.090±0.06 g/cm3(Predicted)
• Boiling Point: 363.9±12.0 °C(Predicted)
• pka: 15.00±0.20(Predicted)

Additional information on 1-Piperidineethanol, α-[2-(1-hydroxycyclobutyl)ethyl]-

1-Piperidineethanol, α-[2-(1-hydroxycyclobutyl)ethyl]- (CAS No. 2137484-38-7)

1-Piperidineethanol, α-[2-(1-hydroxycyclobutyl)ethyl]-, also known by its CAS registry number 2137484-38-7, is a complex organic compound with a unique structure that combines a piperidine ring and a hydroxycyclobutyl group. This compound has garnered attention in the fields of organic chemistry, pharmacology, and materials science due to its potential applications in drug design and advanced materials. The molecule's structure, which includes a six-membered piperidine ring with an ethanol group and a hydroxyl-substituted cyclobutane moiety, makes it a versatile building block for various chemical reactions and functional materials.

The synthesis of 1-Piperidineethanol, α-[2-(1-hydroxycyclobutyl)ethyl]- involves multi-step organic reactions, often requiring precise control over reaction conditions to achieve high yields and purity. Recent advancements in catalytic asymmetric synthesis have enabled the efficient construction of this compound's chiral centers, which are critical for its biological activity. Researchers have explored the use of transition metal catalysts, such as palladium and rhodium complexes, to facilitate key steps like C-C bond formation and stereoselective reductions.

In terms of applications, 1-Piperidineethanol, α-[2-(1-hydroxycyclobutyl)ethyl]- has shown promise in the development of bioactive molecules. Its piperidine ring is known to interact with various biological targets, including GPCRs (G-protein coupled receptors) and ion channels, making it a valuable scaffold for drug discovery. Recent studies have demonstrated that derivatives of this compound exhibit potent activity against cancer cells by modulating specific signaling pathways. Additionally, the hydroxycyclobutyl group introduces unique electronic and steric properties that enhance the compound's bioavailability and selectivity.

The cyclobutane ring in 1-Piperidineethanol, α-[2-(1-hydroxycyclobutyl)ethyl]- contributes to its rigidity and strain energy, which are desirable traits in drug design for improving molecular stability and target binding affinity. Computational studies using molecular docking and dynamics simulations have revealed that this compound can adopt conformations that allow for favorable interactions with protein binding sites. These findings have inspired further research into its potential as a lead compound for treating neurodegenerative diseases such as Alzheimer's and Parkinson's.

From a materials science perspective, 1-Piperidineethanol, α-[2-(1-hydroxycyclobutyl)ethyl]- has been investigated as a precursor for advanced polymers and self-healing materials. Its ability to undergo reversible covalent bond formation under specific conditions makes it an attractive candidate for developing adaptive materials with applications in electronics and biomedical devices. Researchers have also explored its use in catalysis, where it serves as a chiral ligand for asymmetric hydrogenation reactions.

Recent breakthroughs in green chemistry have led to the development of more sustainable methods for synthesizing 1-Piperidineethanol, α-[2-(1-hydroxycyclobutyl)ethyl]-. By utilizing renewable feedstocks and enzymatic catalysts, scientists have reduced the environmental footprint of its production process while maintaining high product quality. These eco-friendly approaches align with global efforts to promote sustainable chemistry practices in both academia and industry.

In conclusion, 1-Piperidineethanol, α-[2-(1-hydroxycyclobutyl)ethyl]- (CAS No. 2137484-38-7) is a multifaceted compound with significant potential across diverse fields. Its unique structure enables versatile applications in drug discovery, materials science, and catalysis. As research continues to uncover new insights into its properties and functionalities, this compound is poised to play an increasingly important role in advancing modern chemistry and technology.